Cas no 1851681-88-3 (1-Oxaspiro[2.5]octane-2-carbonitrile, 5,5-dimethyl-)

• Product Name: 1-Oxaspiro[2.5]octane-2-carbonitrile, 5,5-dimethyl-
• CAS No: 1851681-88-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5274751
• Update Time: 2025-06-08

1-Oxaspiro[2.5]octane-2-carbonitrile, 5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carbonitrile, 5,5-dimethyl-

• Inchi： 1S/C10H15NO/c1-9(2)4-3-5-10(7-9)8(6-11)12-10/h8H,3-5,7H2,1-2H3
• InChI Key： SSBKCQGGGFIVHR-UHFFFAOYSA-N
• SMILES： O1C2(CCCC(C)(C)C2)C1C#N

Additional information on 1-Oxaspiro[2.5]octane-2-carbonitrile, 5,5-dimethyl-

Research Brief on 1-Oxaspiro[2.5]octane-2-carbonitrile, 5,5-dimethyl- (CAS: 1851681-88-3): Recent Advances and Applications

The compound 1-Oxaspiro[2.5]octane-2-carbonitrile, 5,5-dimethyl- (CAS: 1851681-88-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique spirocyclic structure and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 1-Oxaspiro[2.5]octane-2-carbonitrile, 5,5-dimethyl-, particularly as a key intermediate in the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of spirocyclic inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The compound's rigid spirocyclic scaffold was found to enhance binding affinity and selectivity, making it a promising candidate for further optimization.

In addition to its role in cancer therapeutics, 1-Oxaspiro[2.5]octane-2-carbonitrile, 5,5-dimethyl- has shown potential in central nervous system (CNS) drug discovery. A preclinical study conducted by researchers at the University of Cambridge revealed its efficacy as a precursor for gamma-aminobutyric acid (GABA) receptor modulators, with improved blood-brain barrier permeability compared to traditional linear analogs. These findings were further supported by computational modeling studies, which predicted favorable pharmacokinetic properties for derivatives of this compound.

The mechanism of action of 1-Oxaspiro[2.5]octane-2-carbonitrile, 5,5-dimethyl- derivatives has been a subject of intense investigation. Recent structural biology studies, utilizing X-ray crystallography and cryo-EM, have elucidated its binding mode with various enzymatic targets, including kinases and epigenetic regulators. These insights have paved the way for structure-activity relationship (SAR) studies aimed at optimizing potency and reducing off-target effects.

From a synthetic chemistry perspective, advances in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of 1-Oxaspiro[2.5]octane-2-carbonitrile, 5,5-dimethyl-. A 2024 report in Angewandte Chemie detailed a novel palladium-catalyzed [3+2] cycloaddition strategy that achieves >99% enantiomeric excess, addressing previous challenges in stereocontrol. This methodological breakthrough has significant implications for the scalable production of chiral derivatives for clinical evaluation.

Looking ahead, the pharmaceutical industry has shown growing interest in 1-Oxaspiro[2.5]octane-2-carbonitrile, 5,5-dimethyl- as a privileged scaffold for fragment-based drug discovery. Several biotechnology companies have included derivatives of this compound in their screening libraries, with preliminary data suggesting activity against challenging targets such as KRAS mutants and SARS-CoV-2 main protease. These developments position 1-Oxaspiro[2.5]octane-2-carbonitrile, 5,5-dimethyl- as a versatile building block for next-generation therapeutics.

In conclusion, the accumulating body of research on 1-Oxaspiro[2.5]octane-2-carbonitrile, 5,5-dimethyl- (CAS: 1851681-88-3) underscores its importance in modern drug discovery. Its unique structural features, combined with recent synthetic and biological breakthroughs, make it a compound of significant interest for both academic researchers and pharmaceutical developers. Future studies will likely focus on expanding its therapeutic applications and further optimizing its drug-like properties.